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Compound of Interest

Compound Name: 2-Heptylfuran

Cat. No.: B1666270

This guide provides a comprehensive technical overview of the solubility and stability of 2-
Heptylfuran, a furan derivative with applications as a flavoring agent and potential as an
antineoplastic agent.[1][2] This document is intended for researchers, scientists, and drug
development professionals, offering insights into its physicochemical properties, methodologies
for its analysis, and considerations for its handling and formulation.

Introduction to 2-Heptylfuran

2-Heptylfuran (CAS No. 3777-71-7) is a member of the furan class of organic compounds,
characterized by a furan ring substituted with a heptyl group at the second position.[1] It is a
colorless to pale yellow liquid with a characteristic green, fatty, and oily aroma.[3] Its presence
has been identified in various natural sources and as a product of the Maillard reaction.[1]
Understanding the solubility and stability of 2-Heptylfuran is critical for its application in the
food and pharmaceutical industries, as these properties directly impact its bioavailability,
formulation, and shelf-life.

Solubility Profile of 2-Heptylfuran

The solubility of a compound is a fundamental physicochemical property that influences its
absorption, distribution, and formulation development. 2-Heptylfuran, with its long alkyl chain
and heterocyclic furan ring, exhibits a predominantly non-polar character.

Aqueous and Organic Solubility
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Based on available data, 2-Heptylfuran is considered to be insoluble in water.[1][3] One
source provides an estimated water solubility of 4.559 mg/L at 25°C, which is very slight.[3][4]
Conversely, it is soluble in ethanol.[1] Due to its lipophilic nature, it is expected to be soluble in
a range of common organic solvents. A summary of its known and predicted solubility is
presented in Table 1.

Table 1: Solubility of 2-Heptylfuran in Various Solvents

Solvent Type Solubility Reference
Insoluble (4.559 mg/L
Water Aqueous [11[3]
@ 25°C, est.)
Ethanol Polar Protic Organic Soluble [1]
) ] Predicted to be
Methanol Polar Protic Organic

Soluble

Predicted to be

Acetonitrile Polar Aprotic Organic
Soluble
Dimethyl Sulfoxide ) ) Predicted to be
Polar Aprotic Organic
(DMSO) Soluble
Dichloromethane ] Predicted to be
Non-polar Organic
(DCM) Soluble
] Predicted to be
Hexane Non-polar Organic
Soluble
] Predicted to be
Toluene Non-polar Organic

Soluble

Note: "Predicted to be Soluble" is based on the "like dissolves like" principle, given the non-
polar nature of 2-Heptylfuran. Experimental verification is recommended.

Experimental Determination of Solubility

To obtain precise solubility data, standardized experimental protocols should be followed. The
two most common methods are the kinetic and thermodynamic (shake-flask) solubility assays.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1666270?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Heptylfuran
https://www.thegoodscentscompany.com/data/rw1036071.html
https://www.thegoodscentscompany.com/data/rw1036071.html
https://publications.jrc.ec.europa.eu/repository/bitstream/JRC43801/reqno_jrc43801_sd08-fsqfsq%20publicpublicationsfsq-eu%20reports2008eur%2023269%20en%20-%20methods%20for%20the%20determination%20%5B2%5D.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Heptylfuran
https://www.benchchem.com/product/b1666270?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Heptylfuran
https://www.thegoodscentscompany.com/data/rw1036071.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Heptylfuran
https://www.benchchem.com/product/b1666270?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[5]

This high-throughput method is suitable for early-stage screening. It involves preparing a
concentrated stock solution of 2-Heptylfuran in a water-miscible organic solvent like DMSO
and then making serial dilutions in the aqueous buffer of interest.[5] The concentration at which
precipitation is observed is determined, providing a rapid assessment of solubility.[5]

Considered the gold standard, this method determines the equilibrium solubility of a compound.
[5] An excess of solid 2-Heptylfuran is added to the solvent of interest in a sealed vial and
agitated at a constant temperature until equilibrium is reached. The suspension is then filtered,
and the concentration of the dissolved compound in the filtrate is quantified using a validated
analytical method like HPLC-UV.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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